Cas no 1091409-87-8 (2-oxo-N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide)

• Product Name: 2-oxo-N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide
• CAS No: 1091409-87-8
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 6147402
• PubChem ID: 29700476
• Update Time: 2025-07-22

2-oxo-N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide
• 1091409-87-8
• 2-oxo-N-(4-(3-oxo-3-((3-phenylpropyl)amino)propyl)thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide
• F5462-0088
• AKOS024509349
• 2-oxo-N-[4-[3-oxo-3-(3-phenylpropylamino)propyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
• VU0643895-1

• Inchi： 1S/C21H22N4O3S/c26-18(22-12-4-8-15-6-2-1-3-7-15)11-10-16-14-29-21(24-16)25-20(28)17-9-5-13-23-19(17)27/h1-3,5-7,9,13-14H,4,8,10-12H2,(H,22,26)(H,23,27)(H,24,25,28)
• InChI Key： AQTORIWJUJBSGB-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CNC2=O)=O)=NC(=C1)CCC(NCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 410.14126175g/mol
• Monoisotopic Mass: 410.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-oxo-N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide

Introduction to 2-oxo-N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide (CAS No. 1091409-87-8)

2-Oxo-N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide (CAS No. 1091409-87-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring, a pyridine ring, and a phenylpropyl carbamoyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiazole ring is a five-membered heterocyclic compound with one sulfur and one nitrogen atom. It is known for its stability and ability to form strong hydrogen bonds, which can enhance the binding affinity of molecules to biological targets. The pyridine ring, on the other hand, is a six-membered aromatic heterocycle with one nitrogen atom. Pyridine derivatives are widely used in pharmaceuticals due to their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The phenylpropyl carbamoyl group is another key structural feature of this compound. The phenyl ring provides aromaticity and hydrophobicity, which can influence the compound's solubility and membrane permeability. The carbamoyl group can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity.

Recent studies have explored the potential therapeutic applications of 2-oxo-N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area of interest is its antiviral activity. Preliminary studies have demonstrated that 2-oxo-N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral protein synthesis and assembly processes.

In addition to its anti-inflammatory and antiviral properties, this compound has also shown promise in cancer research. In vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer cells and colon cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression.

The pharmacokinetic properties of 2-oxo-N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide have been investigated in animal models. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-oxo-N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide in humans. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed information on its therapeutic potential in specific disease indications.

In conclusion, 2-Oxo-N-(4-{2-[(3-phenylpropyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide (CAS No. 1091409-87-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.